Cas no 1518098-14-0 (4-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylpiperidine)

• Product Name: 4-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylpiperidine
• CAS No: 1518098-14-0
• MF: C₈H₁₀F₃N₃O
• MW: 221.179711818695
• MDL: MFCD24279806
• CID: 5606322
• PubChem ID: 82007551
• Update Time: 2025-06-20

4-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• EN300-965772
• 5-Piperidin-4-yl-3-(trifluoromethyl)-1,2,4-oxadiazole
• 4-[3-(trifluoromethyl)-1,2,4-oxadiazol-5-yl]piperidine
• WQOUEROUZCZRJS-UHFFFAOYSA-N
• SCHEMBL20073702
• 1518098-14-0
• AKOS020990148
• 4-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylpiperidine

• MDL： MFCD24279806
• Inchi： 1S/C8H10F3N3O/c9-8(10,11)7-13-6(15-14-7)5-1-3-12-4-2-5/h5,12H,1-4H2
• InChI Key： WQOUEROUZCZRJS-UHFFFAOYSA-N
• SMILES： FC(C1=NOC(C2CCNCC2)=N1)(F)F

Computed Properties

• Exact Mass: 221.07759644g/mol
• Monoisotopic Mass: 221.07759644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51Ų

Additional information on 4-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylpiperidine

Professional Introduction to Compound with CAS No. 1518098-14-0 and Product Name: 4-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylpiperidine

The compound with the CAS number 1518098-14-0 and the product name 4-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylpiperidine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound combines a trifluoromethyl group with a 1,2,4-oxadiazole core linked to a piperidine moiety, which confers unique physicochemical properties and biological functionalities.

In recent years, the incorporation of trifluoromethyl groups into pharmaceutical candidates has been extensively studied due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. The presence of this group in 4-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylpiperidine is particularly noteworthy, as it may contribute to the compound's resistance to enzymatic degradation and its prolonged half-life in vivo. This feature is highly desirable in drug development, where optimizing pharmacokinetic parameters is crucial for achieving therapeutic efficacy.

The 1,2,4-oxadiazole scaffold is another key structural element that plays a pivotal role in the biological activity of this compound. Oxadiazoles are known for their broad spectrum of biological effects, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of atoms within the 1,2,4-oxadiazole ring facilitates interactions with various biological targets, making it a versatile platform for drug discovery. In particular, studies have shown that oxadiazole derivatives can inhibit the activity of enzymes involved in signal transduction pathways critical for cancer progression.

The linkage between the 1,2,4-oxadiazole core and the piperidine ring in 4-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylpiperidine introduces an additional layer of complexity that may influence its pharmacological properties. Piperidine derivatives are widely recognized for their role as bioisosteres in medicinal chemistry, often used to improve solubility, reduce toxicity, and enhance receptor binding. The combination of these structural features may lead to enhanced binding affinity and selectivity for specific biological targets.

Recent research has highlighted the potential of this compound as an inhibitor of kinases and other enzymes involved in cancer cell proliferation. Studies using computational modeling and experimental validation have demonstrated that derivatives of 1,2,4-oxadiazole can disrupt key signaling pathways such as the MAPK and PI3K/Akt pathways. The presence of the trifluoromethyl group further enhances these interactions by improving hydrophobicity and electronic properties at critical binding sites.

Moreover, the compound's ability to cross the blood-brain barrier has been explored in preclinical studies. The piperidine moiety is known to facilitate blood-brain barrier penetration, which is essential for treating central nervous system (CNS) disorders. This property makes 4-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylpiperidine a promising candidate for developing therapies targeting neurological conditions such as Alzheimer's disease and Parkinson's disease.

Another area of interest is the compound's potential as an antiviral agent. The structural features of 1,2,4-oxadiazole have been shown to interfere with viral replication by inhibiting essential viral enzymes. For instance, certain oxadiazole derivatives have demonstrated efficacy against herpesviruses by inhibiting viral polymerase activity. The addition of a trifluoromethyl group may further enhance antiviral potency by stabilizing key interactions with viral proteins.

In conclusion,4-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylpiperidine (CAS No. 1518098-14-0) represents a structurally innovative compound with significant potential in pharmaceutical applications. Its unique combination of a trifluoromethyl group,1,2,4-oxadiazole core,and piperidine moiety endows it with enhanced metabolic stability,blood-brain barrier penetration,and target specificity. Ongoing research continues to uncover new therapeutic applications for this compound,making it a valuable asset in drug discovery efforts aimed at treating cancers,CNS disorders,and viral infections.